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Biphenyls, characterized by two interconnected phenyl rings, represent a cornerstone structural
motif in organic chemistry and medicinal chemistry.[1][2] Their rigid, yet conformationally
adaptable, framework serves as a versatile platform for constructing molecules with significant
pharmacological activities and unique material properties.[3] Functionalized biphenyls, such as
5-Bromo[1,1'-biphenyl]-2-ol, are of particular interest. This compound is not merely an inert
chemical entity; it is a strategically designed building block. The presence of a hydroxyl group
offers a key interaction point for hydrogen bonding with biological targets, while the bromine
atom provides a reactive handle for extensive synthetic diversification through modern cross-
coupling methodologies. This guide offers a comprehensive technical overview of 5-
Bromo[1,1'-biphenyl]-2-ol, from its fundamental properties to its synthesis, analysis, and
strategic application in research and development.

Core Chemical and Physical Properties

5-Bromo[1,1'-biphenyl]-2-ol, also known as 4-bromo-2-phenylphenol, is a solid organic
compound at room temperature.[4] Its key identifiers and physicochemical properties are
summarized below, providing a foundational dataset for experimental design.
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Property Value Source
CAS Number 16434-97-2 (4115116171
Molecular Formula C12H9BrO [4161[8]
Molecular Weight 249.10 g/mol [41[6]
IUPAC Name 4-bromo-2-phenylphenol [4]
Melting Point 53-54 °C [7]

Boiling Point 139 °C (at 1.1 Torr) [7]

logP (Octanol/Water)

3.82-3.87

[6]i8]

SMILES

Oclccc(Br)ccl-cleccecl

[6]

InChlKey

AWIYHSVPCXSVRF-
UHFFFAOYSA-N

[416]1[7]

The moderate hydrophobicity, indicated by a logP value of approximately 3.8, suggests good

solubility in organic solvents, a critical parameter for its use in synthetic reactions.[8]

Chemical Structure
(Image Placeholder)

Key ldentifiers:
CAS: 16434-97-2
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+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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